Cas no 1261830-74-3 (2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine)

• Product Name: 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine
• CAS No: 1261830-74-3
• MF: C₁₉H₁₀ClF₆NO₂
• MW: 433.731625080109
• CID: 4988016
• Update Time: 2025-10-20

2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine

• Inchi： 1S/C19H10ClF6NO2/c20-16-8-7-15(11-3-1-5-13(9-11)28-18(21,22)23)17(27-16)12-4-2-6-14(10-12)29-19(24,25)26/h1-10H
• InChI Key： VBTGSULZTRWEPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=C(C=2)OC(F)(F)F)C(C2C=CC=C(C=2)OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 532
• XLogP3: 7.5
• Topological Polar Surface Area: 31.4

Additional information on 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine

Introduction to 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine (CAS No. 1261830-74-3)

2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261830-74-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered aromatic ring. The presence of multiple functional groups, including chloro and trifluoromethoxy substituents, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The structural motif of 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine consists of a central pyridine ring substituted at the 2- and 3-positions with phenyl groups, each further functionalized with a trifluoromethoxy group. The 6-position is occupied by a chloro group, which collectively creates a molecule with distinct chemical reactivity and potential biological activity. Such structural features are often exploited in medicinal chemistry to modulate binding interactions with biological targets, thereby influencing pharmacological outcomes.

In recent years, the demand for novel chemical entities with enhanced pharmacological profiles has driven extensive exploration of substituted pyridines. The trifluoromethoxy group, in particular, is a well-documented pharmacophore that contributes to metabolic stability, lipophilicity, and binding affinity. Its incorporation into the 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine framework suggests potential applications in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecular architectures. Researchers have leveraged its scaffold to develop derivatives with improved pharmacokinetic properties and enhanced target specificity. For instance, studies have demonstrated that modifications at the 2- and 3-positions can fine-tune interactions with proteins such as kinases and transcription factors, which are integral to various disease mechanisms.

The chloropyridine core itself is a privileged structure in drug discovery, known for its ability to engage with diverse biological targets. The chloro substituent at the 6-position further enhances this potential by introducing polarity and electronic effects that can modulate receptor binding. This combination of features makes 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine an attractive candidate for further exploration in therapeutic contexts.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine for biological activity. Molecular docking studies have been instrumental in predicting how this molecule might interact with specific protein targets, providing insights into its potential therapeutic utility. These computational approaches complement experimental efforts by allowing rapid evaluation of large libraries of compounds without the need for extensive wet-lab synthesis.

The synthesis of 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine presents unique challenges due to the complexity of its functional groups. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been particularly effective in constructing the desired pyridine derivatives with high precision and yield.

In the realm of medicinal chemistry, analoging strategies—where structural modifications are made to existing hits—have proven highly successful. By systematically altering substituents on the 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine scaffold, researchers can generate libraries of compounds for high-throughput screening (HTS). This approach has led to the identification of several lead compounds with promising preclinical activity against targets relevant to cancer, inflammation, and infectious diseases.

The trifluoromethoxy group's role as an electron-withdrawing moiety can significantly influence the reactivity and properties of adjacent functional groups. In 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine, these effects are compounded by the presence of multiple such groups on adjacent phenyl rings. This electronic modulation can enhance binding affinity or alter metabolic pathways, making it a key consideration in drug design.

Furthermore, the chloro group at the 6-position not only contributes to lipophilicity but also serves as a handle for further derivatization. For example, it can be selectively replaced or modified through nucleophilic aromatic substitution (SNAr) reactions to introduce new functional groups tailored to specific biological needs.

The growing interest in fluorinated compounds stems from their favorable pharmacokinetic profiles compared to their hydrogen-containing counterparts. Fluoroatoms can improve metabolic stability by resisting oxidation and hydrolysis processes that typically degrade small molecules. Additionally, they can modulate solubility and cell membrane permeability—critical factors for drug efficacy.

Research into 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine has also highlighted its potential as an intermediate in more complex synthetic pathways. By serving as a precursor for larger molecules through fragment-based drug design or library synthesis techniques, this compound exemplifies how smaller chemical entities can be integrated into broader drug discovery efforts.

Evaluation of 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine's interaction with biological targets has revealed intriguing possibilities for therapeutic intervention. Initial studies suggest that it may interfere with signaling pathways aberrantly activated in diseases such as cancer or autoimmune disorders. While these findings are preliminary and require further validation through rigorous experimentation—including cell-based assays and animal models—the implications are promising.

The integration of machine learning models into drug discovery workflows has accelerated the process of identifying promising candidates like 2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine. These models leverage vast datasets containing known bioactive compounds to predict new molecular structures likely to exhibit similar properties. Such computational tools not only save time but also enable chemists to focus on synthesizing molecules with higher confidence based on predictive data.

In conclusion,2,3-Bis(3-(trifluoromethoxy)phenyl)-6-chloropyridine (CAS No. 1261830-74-3) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of substituents offers multiple opportunities for optimization toward therapeutic applications across diverse disease areas. As research continues to uncover new synthetic strategies and computational tools become more sophisticated, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.